Cas no 26458-78-6 (4-Cyanoquinuclidine)

4-Cyanoquinuclidine structure
4-Cyanoquinuclidine structure
Product Name:4-Cyanoquinuclidine
CAS No:26458-78-6
MF:C8H12N2
MW:136.194281578064
MDL:MFCD00276610
CID:279332
PubChem ID:141292
Update Time:2025-04-19

4-Cyanoquinuclidine Chemical and Physical Properties

Names and Identifiers

    • Quinuclidine-4-carbonitrile
    • 1-Azabicyclo[2.2.2]octane-4-carbonitrile
    • 4-CYANOQUINUCLIDINE
    • Chinuclidin-4-carbonitril
    • 4-Quinuclidinecarbonitrile
    • 1-Azabicyclo(2.2.2)octane-4-carbonitrile
    • 4-Cyanoquinuclidin
    • 4- Cyanoquinuclidine
    • CEMKLAOKVLRABO-UHFFFAOYSA-N
    • BCP04570
    • SBB085944
    • FCH917917
    • EBD116566
    • 2362AB
    • 4-Cyano-1-azabicyclo[2.2.2]octane
    • ST2407564
    • AX8096669
    • A818456
    • SY078718
    • AKOS006230597
    • DTXSID70181052
    • DS-18461
    • AMY37769
    • FT-0768361
    • CS-0044040
    • 26458-78-6
    • F10816
    • SCHEMBL351511
    • 4-Quinuclidinecarbonitrile; 1-Azabicyclo[2.2.2]octane-4-carbonitrile;Quinuclidine-4-carbonitrile
    • AB93506
    • MFCD00276610
    • DB-014472
    • 4-Cyanoquinuclidine
    • MDL: MFCD00276610
    • Inchi: 1S/C8H12N2/c9-7-8-1-4-10(5-2-8)6-3-8/h1-6H2
    • InChI Key: CEMKLAOKVLRABO-UHFFFAOYSA-N
    • SMILES: N12CCC(C#N)(CC1)CC2

Computed Properties

  • Exact Mass: 136.10000
  • Monoisotopic Mass: 136.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.09
  • Melting Point: 135 ºC
  • Boiling Point: 238.7°C at 760 mmHg
  • Flash Point: 97 ºC
  • Refractive Index: 1.537
  • Solubility: Chloroform (Slightly), Ethanol (Slightly), Ethyl Acetate (Slightly)
  • PSA: 27.03000
  • LogP: 0.93378
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Cyanoquinuclidine Security Information

4-Cyanoquinuclidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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